3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile

• IUPAC Name: 3-benzylsulfanyl-1-(4-chlorophenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• InChI: InChI=1S/C23H19ClN2S/c24-18-12-10-17(11-13-18)22-20-9-5-4-8-19(20)21(14-25)23(26-22)27-15-16-6-2-1-3-7-16/h1-3,6-7,10-13H,4-5,8-9,15H2
• InChI Key: JYCVSLLHTCDQKK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(N=C2C3=CC=C(C=C3)Cl)SCC4=CC=CC=C4)C#N
• Molecular Formula: C23H19ClN2S
• Molecular Weight: 390.9 g/mol
• CAS No.: 439096-90-9

Description

This compound belongs to the tetrahydroisoquinolinecarbonitrile class, characterized by a bicyclic core structure with a nitrile group at position 4 and a benzylsulfanyl moiety at position 3. The 4-chlorophenyl substitution at position 1 introduces electronegativity and steric bulk, which may influence binding affinity and pharmacokinetic properties. Key features include:

• Molecular formula: Likely C₂₃H₁₉ClN₂S (inferred from analogs).
• Key functional groups: Chlorophenyl (electron-withdrawing), benzylsulfanyl (lipophilic), and tetrahydroisoquinoline (rigid bicyclic framework).
• Applications: Such compounds are often explored in medicinal chemistry for kinase inhibition or CNS-targeted therapies due to their ability to penetrate lipid membranes .

Biological Activity

3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile is a compound of significant interest due to its potential biological activities. This article aims to explore its pharmacological properties, mechanisms of action, and relevant case studies that highlight its efficacy in various biological contexts.

• Molecular Formula : C24H18ClF3N2S
• Molecular Weight : 458.93 g/mol
• CAS Number : [71529624]

The biological activity of this compound is primarily attributed to its interaction with various cellular pathways. It has been noted for its potential neuroprotective effects, particularly in models of neurodegenerative diseases. Research indicates that compounds similar to this isoquinoline derivative can modulate dopamine receptor activity, which is crucial in the context of Parkinson's disease and other neurodegenerative disorders .

Antioxidant Activity

Studies have shown that derivatives of tetrahydroisoquinoline exhibit significant antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress in cells, which is beneficial in preventing cellular damage associated with various diseases .

Neuroprotective Effects

Research indicates that 3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile may protect dopaminergic neurons from apoptosis. In vitro studies have demonstrated that it can enhance cell viability in dopaminergic cell lines exposed to neurotoxic agents . This suggests a potential therapeutic application in neurodegenerative conditions.

Anticancer Potential

The compound's structural features suggest it may possess anticancer properties. Similar isoquinoline derivatives have been evaluated for their cytotoxic effects against various cancer cell lines. For instance, certain tetrahydroisoquinoline derivatives have shown promising results against breast cancer cells (MCF-7) and colon cancer cells (HCT-116), indicating a need for further investigation into the specific effects of this compound on tumor growth and cell proliferation .

Case Studies and Research Findings

Study	Findings
Neuroprotection Study	Demonstrated that the compound significantly increased cell viability in SH-SY5Y cells exposed to neurotoxins, reducing apoptosis markers such as Bax and active caspase-3 .
Antioxidant Activity	Showed effective radical scavenging activity in biochemical assays, suggesting potential use in oxidative stress-related conditions .
Cytotoxicity Assessment	Evaluated against MCF-7 and HCT-116 cell lines; exhibited IC50 values indicating moderate cytotoxicity comparable to standard chemotherapeutic agents .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison of Selected Analogs

Compound Name	Substituents (Position 1 / Position 3)	Molecular Formula	Molecular Weight	CAS Number	Key Properties/Notes
3-(Benzylsulfanyl)-1-phenyl-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile	Phenyl / Benzylsulfanyl	C₂₃H₂₀N₂S	372.48	315246-92-5	Baseline compound; lacks chlorine, higher lipophilicity than fluorinated analogs .
3-(Benzylsulfanyl)-1-(2-fluorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile	2-Fluorophenyl / Benzylsulfanyl	C₂₃H₁₉FN₂S	374.48	861209-36-1	Fluorine enhances electronegativity; potential improved metabolic stability .
3-([4-(tert-Butyl)benzyl]sulfanyl)-1-phenyl-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile	Phenyl / 4-tert-Butylbenzylsulfanyl	C₂₇H₂₈N₂S	412.59	439096-57-8	tert-Butyl group increases steric bulk; may reduce binding to compact active sites .
3-{[3-(Trifluoromethyl)benzyl]sulfanyl}-1-[3-(trifluoromethyl)phenyl]-...	3-Trifluoromethylphenyl / 3-Trifluoromethylbenzylsulfanyl	C₂₅H₁₈F₆N₂S	492.48	692287-39-1	Trifluoromethyl groups enhance lipophilicity and metabolic resistance; purity >90% .
3-[(Cyanomethyl)sulfanyl]-1-(3-methylphenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile	3-Methylphenyl / Cyanomethylsulfanyl	C₂₀H₁₉N₃S	349.45	439107-38-7	Cyanomethyl group introduces polarity; may improve aqueous solubility .

Substituent Impact on Properties

Position 1 (Aryl Group): Chlorophenyl (Target Compound): The chlorine atom’s electronegativity and size enhance dipole interactions and may improve target binding compared to phenyl or fluorophenyl analogs. Chlorine’s higher atomic weight increases molecular weight (~390 vs. 374.48 for fluorophenyl analogs) . Trifluoromethylphenyl (): The -CF₃ group is highly lipophilic and electron-withdrawing, improving membrane permeability and resistance to oxidative metabolism .

Position 3 (Sulfanyl Group): Benzylsulfanyl (Target Compound): Contributes to lipophilicity, favoring blood-brain barrier penetration. 4-tert-Butylbenzylsulfanyl (): Bulky substituent may hinder binding in sterically constrained environments but improve selectivity for larger pockets .